Cas no 2228112-19-2 (Methyl 2-amino-3-methyl-3-(3-methyloxetan-3-yl)butanoate)

• Product Name: Methyl 2-amino-3-methyl-3-(3-methyloxetan-3-yl)butanoate
• CAS No: 2228112-19-2
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5569546
• PubChem ID: 165616856
• Update Time: 2025-07-10

Methyl 2-amino-3-methyl-3-(3-methyloxetan-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1819037
• methyl 2-amino-3-methyl-3-(3-methyloxetan-3-yl)butanoate
• 2228112-19-2
• Methyl 2-amino-3-methyl-3-(3-methyloxetan-3-yl)butanoate

• Inchi： 1S/C10H19NO3/c1-9(2,7(11)8(12)13-4)10(3)5-14-6-10/h7H,5-6,11H2,1-4H3
• InChI Key： ABKCZGWAYXOZSO-UHFFFAOYSA-N
• SMILES： O1CC(C)(C1)C(C)(C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl 2-amino-3-methyl-3-(3-methyloxetan-3-yl)butanoate

Methyl 2-amino-3-methyl-3-(3-methyloxetan-3-yl)butanoate (CAS No. 2228112-19-2): A Comprehensive Overview

Methyl 2-amino-3-methyl-3-(3-methyloxetan-3-yl)butanoate, identified by its CAS number 2228112-19-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug development and biochemical studies.

The molecular structure of Methyl 2-amino-3-methyl-3-(3-methyloxetan-3-yl)butanoate features a complex arrangement of functional groups, including an amino group, a methyl group, and an oxetane ring. The presence of these functional groups contributes to its reactivity and potential biological activity. Specifically, the oxetane ring is a strained three-membered cyclic ether that can undergo ring-opening reactions, which are often exploited in synthetic chemistry to introduce new molecular functionalities.

In recent years, there has been growing interest in the use of oxetane derivatives as pharmacophores due to their ability to enhance drug bioavailability and target specificity. The incorporation of a 3-methyloxetan-3-yl moiety into the molecular framework of Methyl 2-amino-3-methyl-3-(3-methyloxetan-3-yl)butanoate suggests potential applications in the design of novel therapeutic agents. Studies have shown that oxetane-containing compounds can interact with biological targets in unique ways, potentially leading to the development of more effective and selective drugs.

The synthesis of Methyl 2-amino-3-methyl-3-(3-methyloxetan-3-yl)butanoate involves multi-step organic reactions, each carefully designed to introduce the desired functional groups while maintaining structural integrity. The process typically begins with the preparation of a precursor molecule that contains the basic backbone structure. Subsequent steps involve the introduction of the amino group, the methyl group, and finally, the oxetane ring. Each step is optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

One of the key challenges in synthesizing this compound is controlling the stereochemistry of the oxetane ring. The strained nature of the oxetane ring makes it highly reactive, particularly towards nucleophilic attack. This reactivity must be carefully managed to avoid unwanted side reactions that could compromise the integrity of the final product. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and controlled ring-opening processes, are often employed to achieve the desired selectivity and yield.

The potential applications of Methyl 2-amino-3-methyl-3-(3-methyloxetan-3-yl)butanoate extend beyond drug development. Its unique structural features make it a valuable tool in biochemical research, particularly in studies involving enzyme inhibition and receptor binding. The compound's ability to undergo ring-opening reactions allows researchers to probe the mechanisms of various biological processes at a molecular level.

In addition to its synthetic utility, Methyl 2-amino-3-methyl-3-(3-methyloxetan-3-yl)butanoate has shown promise in materials science applications. The presence of both polar and non-polar functional groups makes it a candidate for use in polymer chemistry, where it can serve as a monomer or cross-linking agent. The ability to modify its structure further enhances its versatility, allowing for tailored materials with specific properties.

The latest research on Methyl 2-amino-3-methyl-3-(3-methyloxetan-3-yl)butanoate has revealed new insights into its reactivity and potential applications. For instance, studies have demonstrated its role as an intermediate in the synthesis of more complex molecules with significant biological activity. These findings highlight its importance as a building block in medicinal chemistry and chemical biology.

The future prospects for this compound are promising, with ongoing research aimed at expanding its utility across multiple fields. As our understanding of its properties grows, so too does its potential for innovation. Whether used in drug development or materials science, Methyl 2-amino-3-methyl-3-(3-methyloxetan-3-ybutoate) is poised to play a crucial role in advancing scientific discovery.